![molecular formula C15H21NO4S B7545733 N-cyclohexyl-2-(4-methylsulfonylphenoxy)acetamide](/img/structure/B7545733.png)
N-cyclohexyl-2-(4-methylsulfonylphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-2-(4-methylsulfonylphenoxy)acetamide, also known as CSA or NCSA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CSA belongs to the class of amide compounds and is known to possess anti-inflammatory and analgesic properties.
Mechanism of Action
The mechanism of action of N-cyclohexyl-2-(4-methylsulfonylphenoxy)acetamide involves the inhibition of the cyclooxygenase (COX) enzyme. COX is responsible for the production of prostaglandins, which are known to cause inflammation and pain. By inhibiting COX, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to possess anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease. This compound has also been shown to inhibit the growth of cancer cells, making it a potential candidate for cancer treatment. Additionally, this compound has been shown to have a low toxicity profile, making it a safe compound for use in lab experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-cyclohexyl-2-(4-methylsulfonylphenoxy)acetamide is its low toxicity profile, making it a safe compound for use in lab experiments. Additionally, the synthesis method for this compound is relatively simple and yields a high-quality product. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
For the study of N-cyclohexyl-2-(4-methylsulfonylphenoxy)acetamide include further exploration of its potential therapeutic applications and the development of more effective methods for administering it.
Synthesis Methods
The synthesis of N-cyclohexyl-2-(4-methylsulfonylphenoxy)acetamide involves the reaction between 4-methylsulfonylphenol and cyclohexylamine in the presence of acetic anhydride. The resulting product is then subjected to a reaction with chloroacetyl chloride to obtain this compound. This synthesis method is relatively simple and yields a high-quality product.
Scientific Research Applications
N-cyclohexyl-2-(4-methylsulfonylphenoxy)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease. This compound has also been studied for its potential use in cancer treatment as it has been shown to inhibit the growth of cancer cells.
properties
IUPAC Name |
N-cyclohexyl-2-(4-methylsulfonylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO4S/c1-21(18,19)14-9-7-13(8-10-14)20-11-15(17)16-12-5-3-2-4-6-12/h7-10,12H,2-6,11H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDCJCDQLYUOUPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)OCC(=O)NC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.